Cas no 2034299-09-5 (N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-2-3-(trifluoromethyl)phenylacetamide)

• Product Name: N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-2-3-(trifluoromethyl)phenylacetamide
• CAS No: 2034299-09-5
• MF: C₂₂H₂₀F₃N₃O
• MW: 399.408915519714
• CID: 6564261
• PubChem ID: 122162494
• Update Time: 2025-10-31

N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-2-3-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-2-3-(trifluoromethyl)phenylacetamide
• N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)-2-(3-(trifluoromethyl)phenyl)acetamide
• F6570-2630
• N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-2-[3-(trifluoromethyl)phenyl]acetamide
• 2034299-09-5
• AKOS032463726
• N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]-2-[3-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C22H20F3N3O/c23-22(24,25)16-7-5-6-15(12-16)13-21(29)27-18-9-2-1-8-17(18)19-14-28-11-4-3-10-20(28)26-19/h1-2,5-9,12,14H,3-4,10-11,13H2,(H,27,29)
• InChI Key： ARFYBVWFTQKNOB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(NC1=CC=CC=C1C1=CN2C(CCCC2)=N1)=O)(F)F

Computed Properties

• Exact Mass: 399.15584676g/mol
• Monoisotopic Mass: 399.15584676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.9Ų

Additional information on N-(2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}phenyl)-2-3-(trifluoromethyl)phenylacetamide

Introduction to N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-2-(3-(trifluoromethyl)phenyl)acetamide (CAS No. 2034299-09-5)

N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-2-(3-(trifluoromethyl)phenyl)acetamide (CAS No. 2034299-09-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The presence of the imidazopyridine moiety and the trifluoromethyl group contributes to its distinct pharmacological properties, making it a promising candidate for further investigation.

The imidazopyridine scaffold is well-known for its diverse biological activities, including central nervous system (CNS) modulation and anti-inflammatory effects. The incorporation of the trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, which are crucial for optimizing drug delivery and efficacy. Recent studies have highlighted the potential of this compound in treating various neurological disorders and cancers.

One of the key areas of research involving N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-2-(3-(trifluoromethyl)phenyl)acetamide is its role in modulating neurotransmitter systems. Preclinical studies have shown that this compound can effectively interact with specific receptors in the brain, leading to improved cognitive function and reduced anxiety levels. These findings are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its CNS effects, N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-2-(3-(trifluoromethyl)phenyl)acetamide has demonstrated significant anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory conditions. This makes it a potential candidate for treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The compound's ability to cross the blood-brain barrier (BBB) is another critical aspect that enhances its therapeutic potential. The BBB is a significant barrier to drug delivery in the CNS, and compounds that can efficiently cross this barrier are highly sought after. Studies have shown that N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-2-(3-(trifluoromethyl)phenyl)acetamide has favorable pharmacokinetic properties that allow it to penetrate the BBB effectively.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-2-(3-(trifluoromethyl)phenyl)acetamide in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials aim to further elucidate the compound's pharmacological profile and determine its optimal dosing regimen.

The development of new drugs is a complex and multidisciplinary process that involves extensive research and collaboration between chemists, biologists, and clinicians. The discovery of N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-2-(3-(trifluoromethyl)phenyl)acetamide exemplifies this collaborative effort and highlights the importance of interdisciplinary approaches in drug discovery.

In conclusion, N-(2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}phenyl)-2-(3-(trifluoromethyl)phenyl)acetamide (CAS No. 2034299-09-5) represents a promising compound with potential applications in treating neurological disorders and inflammatory conditions. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further clinical development. Ongoing research will continue to explore its full therapeutic potential and contribute to advancements in medicinal chemistry.